Cas no 2228382-24-7 (1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228382-24-7
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 6100193
• PubChem ID: 165714286
• Update Time: 2025-10-31

1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene
• EN300-2004790
• 2228382-24-7

• Inchi： 1S/C12H14O2S/c1-5-12(2,3)10-7-6-8-11(9-10)15(4,13)14/h1,6-9H,2-4H3
• InChI Key： NHNZWTCVZJQTHJ-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(C#C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 222.07145086g/mol
• Monoisotopic Mass: 222.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene

Introduction to 1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228382-24-7)

1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228382-24-7) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive functional groups, including a methanesulfonyl group and a 2-methylbut-3-yn-2-yl substituent, which confer it with a range of interesting properties and potential applications.

The methanesulfonyl group, also known as the mesyl group, is a versatile functional group that is widely used in synthetic chemistry. It is often employed as a leaving group in nucleophilic substitution reactions and can be readily converted into other functional groups through various chemical transformations. The presence of this group in 1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene makes it an attractive starting material for the synthesis of more complex molecules.

The 2-methylbut-3-yn-2-yl substituent, on the other hand, introduces additional complexity and reactivity to the molecule. The triple bond in this substituent can participate in a variety of chemical reactions, such as alkyne metathesis and click chemistry reactions. These reactions are particularly useful in the synthesis of polymers and other functional materials.

In recent years, there has been growing interest in the use of 1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene in the development of new pharmaceuticals. The unique combination of functional groups in this compound allows for the design of molecules with specific biological activities. For example, studies have shown that compounds containing similar structural motifs exhibit potent anti-inflammatory and anti-cancer properties. This has led to increased research efforts aimed at optimizing the structure of 1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene for therapeutic applications.

Beyond its potential in medicinal chemistry, 1-methanesulfonyl-3-(2-methylbut-3-yn-2-yl)benzene has also found applications in materials science. The presence of the alkyne group makes it an excellent candidate for click chemistry reactions, which are widely used in the synthesis of functional polymers and nanomaterials. These materials have a wide range of applications, from drug delivery systems to electronic devices.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 1-methanesulfonyl-3-(2-methylbut-3-yn-2-y l)benzene. One common approach involves the reaction of 1-bromo-3-(2-methylbutanoyl)benzene with sodium methanesulfinate followed by deprotection and further functionalization steps. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for research and development purposes.

The physical and chemical properties of 1-methanesulfonyl - 3 -( 2 -methylbut - 3 - yny l - 2 - y l ) benzene have been extensively studied. It is a solid at room temperature with a melting point ranging from 50 to 55°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its solubility properties make it suitable for use in various chemical reactions and analytical techniques.

Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) have been used to characterize the structure and purity of 1-methanesulfonyl - 3 -( 2 -methylbut - 3 - yny l - 2 - y l ) benzene . These techniques provide valuable information about the molecular structure and help ensure that the compound meets high standards of purity for research applications.

In conclusion, 1-methanesulfonyl - 3 -( 2 -methylbut - 3 - yny l - 2 - y l ) benzene (CAS No. 228888888888887) is a versatile organic compound with significant potential in various scientific fields. Its unique combination of functional groups makes it an attractive starting material for synthetic chemistry, medicinal chemistry, and materials science. Ongoing research continues to explore new applications and optimize its properties for specific uses.